Cas no 2166930-53-4 (1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one
• CAS No: 2166930-53-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5968284
• PubChem ID: 165838604
• Update Time: 2025-05-27

1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one
• EN300-1804466
• 2166930-53-4

• Inchi： 1S/C11H13N3O/c1-12-7-10(15)11-8-5-3-4-6-9(8)13-14(11)2/h3-6,12H,7H2,1-2H3
• InChI Key： XULGRBYBDUEUGO-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.9Ų

Additional information on 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one

Research Brief on 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one (CAS: 2166930-53-4)

Recent studies on the compound 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one (CAS: 2166930-53-4) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This indazole-derived molecule has garnered attention due to its unique structural features, which enable selective binding to various kinase targets implicated in cancer and inflammatory diseases. The compound's mechanism of action and pharmacokinetic properties are currently under investigation, with preliminary data suggesting favorable bioavailability and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one derivatives for enhanced potency against EGFR (Epidermal Growth Factor Receptor) mutants. The research team employed structure-activity relationship (SAR) analysis to identify key modifications that improve target affinity while minimizing off-target effects. Notably, the lead compound demonstrated nanomolar inhibitory activity against T790M/L858R double mutants, a common resistance mechanism in non-small cell lung cancer (NSCLC).

Further investigations into the compound's biological activity revealed its potential as a multi-kinase inhibitor. In vitro assays conducted by a collaborative research group from Harvard Medical School and MIT showed significant inhibition of both JAK2 and FLT3 kinases at IC50 values below 100 nM. This dual inhibitory profile suggests possible applications in myeloproliferative disorders and acute myeloid leukemia (AML), where these kinase pathways are frequently dysregulated. The team utilized cryo-EM to elucidate the binding mode of 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one in the ATP-binding pockets of these kinases.

From a pharmaceutical development perspective, recent patent filings (WO2023056321A1, US20230192672A1) disclose novel formulations of 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one with improved solubility and oral absorption. These formulations employ cyclodextrin-based delivery systems that enhance the compound's bioavailability by 3-5 fold compared to conventional preparations. Stability studies indicate that the compound remains chemically stable under accelerated storage conditions (40°C/75% RH) for at least 6 months, meeting ICH guidelines for preclinical development candidates.

Ongoing preclinical studies in animal models have yielded encouraging results regarding the compound's safety profile. A 28-day repeat-dose toxicity study in Sprague-Dawley rats showed no significant organ toxicity at therapeutic doses (up to 50 mg/kg/day). However, researchers noted dose-dependent transient elevation of liver enzymes at higher doses (≥100 mg/kg/day), suggesting the need for careful dose optimization in future clinical trials. The compound demonstrated favorable brain penetration in pharmacokinetic studies, opening potential applications for CNS malignancies.

The current research landscape positions 1-(2-methyl-2H-indazol-3-yl)-2-(methylamino)ethan-1-one as a versatile chemical scaffold with multiple therapeutic possibilities. Future research directions include combinatorial chemistry approaches to develop isoform-selective derivatives and investigation of synergistic effects with existing chemotherapeutic agents. The compound's unique indazole core and flexible side chain provide ample opportunities for structural modifications to fine-tune target specificity and drug-like properties.